Cas no 1190310-26-9 (3-Iodo-1H-pyrrolo2,3-cpyridine-4-carbonitrile)

• Product Name: 3-Iodo-1H-pyrrolo2,3-cpyridine-4-carbonitrile
• CAS No: 1190310-26-9
• MF: C₈H₄IN₃
• MW: 269.041933059692
• MDL: MFCD12963365
• CID: 2083390
• PubChem ID: 53412846
• Update Time: 2025-08-05

3-Iodo-1H-pyrrolo2,3-cpyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-iodo-6-azaindole
• 3-Iodo-1H-pyrrolo[2,3-c]pyridine-4-carbonitrile
• 1190310-26-9
• CS-0324834
• AKOS024260850
• AS-40394
• SCHEMBL19780528
• DB-340222
• 1H-Pyrrolo[2,3-c]pyridine-4-carbonitrile, 3-iodo-
• MFCD12963365
• 3-Iodo-1H-pyrrolo2,3-cpyridine-4-carbonitrile

• MDL： MFCD12963365
• Inchi： 1S/C8H4IN3/c9-6-3-12-7-4-11-2-5(1-10)8(6)7/h2-4,12H
• InChI Key： YMHXXAVRKLUESI-UHFFFAOYSA-N
• SMILES： IC1=CNC2C=NC=C(C#N)C=21

Computed Properties

• Exact Mass: 268.94499g/mol
• Monoisotopic Mass: 268.94499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Color/Form: NA
• Density: 2.1±0.1 g/cm3
• Boiling Point: 455.1±40.0 °C at 760 mmHg

3-Iodo-1H-pyrrolo2,3-cpyridine-4-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 3-Iodo-1H-pyrrolo2,3-cpyridine-4-carbonitrile

3-Iodo-1H-pyrrolo[2,3-c]pyridine-4-carbonitrile: A Comprehensive Overview

3-Iodo-1H-pyrrolo[2,3-c]pyridine-4-carbonitrile, identified by the CAS number 1190310-26-9, is a unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound is characterized by its pyrrolopyridine core, which is a fused bicyclic structure combining a pyrrole and a pyridine ring. The presence of an iodine atom at the 3-position and a cyano group at the 4-position further enhances its chemical versatility and potential for functionalization.

The synthesis of 3-Iodo-1H-pyrrolo[2,3-c]pyridine-4-carbonitrile involves a series of intricate organic reactions, including cyclization and functional group transformations. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity, making this compound more accessible for research purposes. Its structural uniqueness makes it an ideal candidate for exploring various chemical reactions, such as cross-coupling reactions, which are pivotal in modern medicinal chemistry.

In terms of chemical properties, 3-Iodo-1H-pyrrolo[2,3-c]pyridine-4-carbonitrile exhibits interesting electronic characteristics due to the conjugation within its bicyclic system. The iodine atom at the 3-position introduces both electron-withdrawing effects and potential sites for further substitution, while the cyano group at the 4-position adds additional electron-withdrawing capacity. These features make the compound suitable for applications in electronic materials and as intermediates in the synthesis of more complex molecules.

Recent research has highlighted the potential of 3-Iodo-1H-pyrrolo[2,3-c]pyridine-4-carbonitrile in drug discovery. Its ability to act as a scaffold for constructing bioactive molecules has been explored in various therapeutic areas, including oncology and neurodegenerative diseases. For instance, studies have shown that derivatives of this compound can modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are critical in disease pathways.

The application of advanced computational methods, such as molecular docking and quantum mechanics simulations, has provided deeper insights into the binding modes and interactions of 3-Iodo-1H-pyrrolo[2,3-c]pyridine-4-carbonitrile with biological targets. These studies have not only enhanced our understanding of its pharmacological properties but also guided the design of more potent and selective analogs.

In conclusion, 3-Iodo-1H-pyrrolo[2,3-c]pyridine-4-carbonitrile, with its unique structure and versatile functional groups, represents a valuable tool in organic synthesis and drug discovery. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both academic and industrial efforts in developing novel therapeutic agents.